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Compound of Interest

Compound Name: Glipalamide

CAS No.: 37598-94-0

Cat. No.: B1214092

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Limited experimental data is publicly available for the specific physicochemical

properties of Glipalamide. Much of the available data pertains to the structurally similar and

more extensively studied second-generation sulfonylurea, Glibenclamide. This guide provides

computed data for Glipalamide where available and presents experimental data for

Glibenclamide as a comparative reference, clearly distinguishing between the two compounds.

The general mechanism of action for sulfonylureas is described, with Glibenclamide's signaling

pathway used as a representative model.

Introduction
Glipalamide is a second-generation sulfonylurea derivative with antihyperglycemic activity.[1]

[2] Like other drugs in this class, it is designed to manage blood sugar levels in patients with

type 2 diabetes.[2] A thorough understanding of its physicochemical properties is fundamental

for drug development, formulation, and comprehending its pharmacokinetic and

pharmacodynamic behavior. This technical guide synthesizes the available information on the
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core physicochemical properties of Glipalamide, alongside comparative data for

Glibenclamide, and details relevant experimental methodologies.

Core Physicochemical Properties
The physicochemical properties of a drug molecule are critical determinants of its absorption,

distribution, metabolism, and excretion (ADME) profile. This section details the known and

computed properties of Glipalamide and compares them with the established experimental

values for Glibenclamide.

Chemical Structure and Identification
Glipalamide:

IUPAC Name: 4,5-Dihydro-5-methyl-N-((4-methylphenyl)sulfonyl)-1H-pyrazole-1-

carboxamide[2]

CAS Number: 37598-94-0[1]

Chemical Formula: C₁₂H₁₅N₃O₃S[1][2]

Molecular Weight: 281.33 g/mol [1][2]

Synonyms: Glipolamide, SPC-703[1]

Glibenclamide (for comparison):

IUPAC Name: 5-chloro-N-[2-[4-(cyclohexylcarbamoylsulfamoyl)phenyl]ethyl]-2-

methoxybenzamide[3]

CAS Number: 10238-21-8[4]

Chemical Formula: C₂₃H₂₈ClN₃O₅S[4]

Molecular Weight: 494.00 g/mol [4]

Synonyms: Glyburide[4]
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Quantitative Physicochemical Data
The following tables summarize the available quantitative data for Glipalamide (computed)

and Glibenclamide (experimental).

Table 1: Physicochemical Properties of Glipalamide (Computed)

Property Value Source

Molecular Weight 281.33 g/mol PubChem[1]

XLogP3-AA (logP) 1 PubChem[1]

Hydrogen Bond Donor Count 1 PubChem[1]

Hydrogen Bond Acceptor

Count
5 PubChem[1]

Rotatable Bond Count 3 PubChem[5]

Polar Surface Area 87.2 Å² PubChem[1][5]

Table 2: Physicochemical Properties of Glibenclamide (Experimental)

Property Value Source

Melting Point 169-170 °C Wikipedia[4]

Water Solubility Poorly water-soluble PubMed[6]

Solubility in Organic Solvents Soluble in DMSO and NMP Molecules[7]

pKa 5.3 Request PDF[8]

LogP 4.8 PubChem[3]

Experimental Protocols
Detailed experimental protocols for determining the physicochemical properties of Glipalamide
are not readily available in the public domain. However, standard methodologies used for

compounds like Glibenclamide can be applied.
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Determination of Melting Point
Methodology: Differential Scanning Calorimetry (DSC)

A common method for determining the melting point of a crystalline solid is Differential

Scanning Calorimetry (DSC).

Principle: DSC measures the difference in the amount of heat required to increase the

temperature of a sample and a reference as a function of temperature. The melting point is

observed as an endothermic peak on the DSC thermogram.

Procedure (General):

A small, accurately weighed sample of the substance is placed in an aluminum pan.

The pan is sealed and placed in the DSC instrument alongside an empty reference pan.

The temperature is increased at a constant rate.

The heat flow to the sample and reference is monitored. The melting point is determined

from the onset temperature of the melting endotherm.

Determination of Solubility
Methodology: Shake-Flask Method

The shake-flask method is a standard technique for determining the equilibrium solubility of a

compound in a given solvent.

Principle: An excess amount of the solid compound is agitated in a specific solvent at a

constant temperature until equilibrium is reached. The concentration of the dissolved

compound in the supernatant is then measured.

Procedure (General):

An excess amount of the compound is added to a flask containing the solvent of interest

(e.g., water, ethanol, DMSO).
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The flask is sealed and agitated in a constant temperature water bath for a sufficient

period (e.g., 24-48 hours) to ensure equilibrium is reached.

The resulting suspension is filtered to remove any undissolved solid.

The concentration of the dissolved compound in the filtrate is determined using a suitable

analytical technique, such as High-Performance Liquid Chromatography (HPLC) or UV-Vis

spectrophotometry.

Determination of pKa
Methodology: Potentiometric Titration

Potentiometric titration is a widely used method for determining the pKa of ionizable

compounds.

Principle: The compound is dissolved in a suitable solvent (often a water-cosolvent mixture)

and titrated with a standard acid or base. The pH of the solution is measured as a function of

the volume of titrant added. The pKa is determined from the midpoint of the titration curve.

Procedure (General):

A known concentration of the compound is dissolved in a mixture of water and a co-

solvent (if necessary for solubility).

The solution is placed in a thermostatted vessel equipped with a pH electrode and a

stirrer.

A standardized solution of a strong acid (e.g., HCl) or a strong base (e.g., NaOH) is added

incrementally.

The pH is recorded after each addition of the titrant.

The pKa is calculated from the resulting titration curve.

Determination of logP
Methodology: Shake-Flask Method (Octanol-Water Partitioning)
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The octanol-water partition coefficient (logP) is a measure of a compound's lipophilicity and is a

key predictor of its membrane permeability.

Principle: The compound is partitioned between two immiscible phases, typically n-octanol

and water. The concentrations of the compound in each phase at equilibrium are measured

to determine the partition coefficient.

Procedure (General):

Equal volumes of n-octanol and water are pre-saturated with each other.

A known amount of the compound is dissolved in one of the phases.

The two phases are mixed vigorously in a separatory funnel for a set period to allow for

partitioning.

The mixture is then allowed to separate completely.

The concentration of the compound in both the n-octanol and water phases is determined

by a suitable analytical method (e.g., HPLC, UV-Vis spectrophotometry).

The partition coefficient (P) is calculated as the ratio of the concentration in the octanol

phase to the concentration in the aqueous phase. LogP is the base-10 logarithm of P.

Mechanism of Action and Signaling Pathway
As a sulfonylurea, Glipalamide is expected to share a similar mechanism of action with other

drugs in its class, such as Glibenclamide.

General Mechanism of Action of Sulfonylureas
Sulfonylureas primarily lower blood glucose by stimulating insulin secretion from the pancreatic

β-cells.[4][9] This action is dependent on the presence of functioning β-cells.[9] The key steps

in their mechanism of action are:

Binding to SUR1: Sulfonylureas bind to the sulfonylurea receptor 1 (SUR1), which is a

regulatory subunit of the ATP-sensitive potassium (K-ATP) channels in the pancreatic β-cell

membrane.[4]
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Inhibition of K-ATP Channels: This binding inhibits the activity of the K-ATP channels,

causing them to close.[4][9]

Membrane Depolarization: The closure of these channels reduces the efflux of potassium

ions, leading to depolarization of the β-cell membrane.[4][9]

Calcium Influx: Depolarization activates voltage-gated calcium channels, resulting in an

influx of calcium ions into the β-cell.[4][9]

Insulin Secretion: The increased intracellular calcium concentration triggers the exocytosis of

insulin-containing granules, leading to the release of insulin into the bloodstream.[9]

Signaling Pathway (Represented by Glibenclamide)
Prolonged exposure to Glibenclamide has been shown to activate protein translation in

pancreatic β-cells through calcium-regulated signaling pathways, including mTOR, PKA, and

MEK pathways.[10] This suggests a more complex intracellular signaling cascade beyond the

initial stimulation of insulin secretion.
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Caption: Glibenclamide-induced insulin secretion and downstream signaling pathways.

Experimental Workflow for Investigating Mechanism of
Action
The following workflow outlines a general approach to studying the mechanism of action of a

sulfonylurea like Glipalamide.

Start: Hypothesis
(Glipalamide affects insulin secretion)

In Vitro Studies:
Pancreatic β-cell lines (e.g., MIN6)

In Vivo Studies:
Diabetic animal models (e.g., db/db mice)

Electrophysiology:
Patch-clamp to measure
K-ATP channel activity

Functional Assays:
Calcium imaging to measure

intracellular Ca²⁺ levels

Insulin Secretion Assay:
ELISA to quantify insulin release

Signaling Pathway Analysis:
Western blot for phosphorylation of

mTOR, PKA, MEK pathway proteins

Data Analysis and
Conclusion

Oral Glucose Tolerance Test (OGTT) Measurement of Plasma
Insulin Levels

Click to download full resolution via product page

Caption: Workflow for elucidating the mechanism of action of Glipalamide.

Conclusion
Glipalamide is a second-generation sulfonylurea for which specific experimental

physicochemical data are not extensively available. The provided computed data offers initial

insights, while the experimental data for the related compound Glibenclamide serves as a

valuable, albeit indirect, reference. The presumed mechanism of action of Glipalamide aligns

with that of other sulfonylureas, involving the inhibition of K-ATP channels in pancreatic β-cells
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to stimulate insulin secretion. Further research is warranted to experimentally determine the

precise physicochemical properties of Glipalamide and to fully elucidate its intracellular

signaling effects, which will be crucial for its optimal formulation and clinical application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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